N-((6-cyclopropylpyrimidin-4-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C18H19N7O/c1-11-7-12(2)25(24-11)17-6-5-15(22-23-17)18(26)19-9-14-8-16(13-3-4-13)21-10-20-14/h5-8,10,13H,3-4,9H2,1-2H3,(H,19,26)
• InChI Key: UMFQKRJSNVOPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NCC3=CC(=NC=N3)C4CC4)C
• Molecular Formula: C18H19N7O
• Molecular Weight: 349.4 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N7O and its molecular weight is 349.398. The purity is usually 95%.
BenchChem offers high-quality N-((6-cyclopropylpyrimidin-4-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((6-cyclopropylpyrimidin-4-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity of Heterocyclic Compounds

Heterocyclic compounds, including pyridines, pyrimidines, and pyrazoles, have been synthesized and evaluated for their antimicrobial, antifungal, and anticancer activities. For example, the synthesis of pyridine-2(1H)-thiones, nicotinamides, and thieno[2,3-b]-pyridines has been explored for antimicrobial evaluation, demonstrating the potential of these compounds in developing new therapeutic agents (Othman, 2013).

Antimicrobial and Anticancer Properties

The creation of pyrazolo[3,4-d]pyrimidines, including allopurinol and its derivatives, through various synthetic routes, indicates the role of such compounds in treating diseases. These syntheses involve reactions of α-cyano-β-ethoxyacrylamides with hydrazine and substituted hydrazines, highlighting the chemical flexibility in generating bioactive molecules (Hildick & Shaw, 1971).

Enaminonitrile in Heterocyclic Synthesis

The utility of enaminonitriles in synthesizing new pyrazole, pyridine, and pyrimidine derivatives has been demonstrated, with these compounds characterized by their spectral data and evaluated for potential biological activities. This underscores the importance of versatile intermediates in accessing diverse heterocyclic frameworks that could offer various biological functions (Fadda et al., 2012).

Novel Synthetic Pathways and Biological Evaluations

The development of new synthetic pathways for heterocyclic compounds, including selenolo[3,2-e]pyrazines and thieno[2,3-d]-pyrimidines, and their subsequent evaluation for antimicrobial and anticancer activities, showcases the ongoing efforts to discover and optimize compounds with significant biological efficacy (Zaki et al., 2020).